Stg-001

• Molecular Formula: C14H10F6N2O2
• Molecular Weight: 352.23 g/mol
• InChI: InChI=1S/C14H10F6N2O2/c15-13(16,17)9-5-8(6-10(7-9)14(18,19)20)11-1-3-22(21-11)4-2-12(23)24/h1,3,5-7H,2,4H2,(H,23,24)
• InChIKey: WSFKMLQSYRCAQE-UHFFFAOYSA-N

STG-001 Procurement Guide

STG-001 (CAS 1911650-53-7, MW 352.23, formula C₁₄H₁₀F₆N₂O₂) is an oral small-molecule antagonist of retinol-binding protein 4 (RBP4) under investigation for Stargardt disease type 1 (STGD1) caused by autosomal recessive ABCA4 mutations [1]. By inhibiting RBP4, STG-001 reduces plasma retinol delivery to the retina, thereby decreasing the synthesis of retinaldehyde and cytotoxic bisretinoids that drive photoreceptor degeneration [2]. Licensed from Takeda Pharmaceuticals and advanced by Stargazer Pharmaceuticals, STG-001 has completed Phase 1 single/multiple ascending dose studies, a Phase 1b relative bioavailability study comparing two oral capsule formulations, and a Phase 2a open-label safety, pharmacokinetic, and pharmacodynamic study in genetically confirmed STGD1 patients (NCT04489511) [3]. It has received Orphan Drug Designation from both the US FDA and the European Medicines Agency [4].

RBP4 pathway inhibition studies in Stargardt disease models Clinical-stage oral antagonist with Phase 2a data

Comparator research against RPE65 inhibitors or other RBP4 antagonists Supports visual cycle mechanism-of-action studies

Oral formulation and CMC development programs Milled vs. unmilled bioavailability characterized

• [1] Kim N, Priefer R. Retinol binding protein 4 antagonists and protein synthesis inhibitors: Potential for therapeutic development. Eur J Med Chem. 2021;226:113856. doi:10.1016/j.ejmech.2021.113856. PMID: 34547506. View Source
• [2] DrugBank Accession DB16734. STG-001 compound summary. DrugBank Online. View Source
• [3] ClinicalTrials.gov. A Phase 2a Study of the Safety, Pharmacokinetics and Pharmacodynamics of STG-001 in Subjects With Stargardt Disease (STGD1). Identifier: NCT04489511. First posted July 21, 2020; last update April 27, 2021. View Source
• [4] Stargazer Pharmaceuticals, Inc. Press Release: Stargazer Pharmaceuticals, Inc. Announces $57 Million Series A Financing and Initiation of a Phase 2a Clinical Study of STG-001 in Stargardt Disease Patients. PRWeb, November 9, 2020. View Source

STG-001 Substitution Rationale

RBP4 antagonists are not a homogeneous class and cannot be interchanged for research or clinical development purposes [1]. Clinically advanced members of this class — STG-001, tinlarebant (LBS-008), and the preclinical BPN-14136/A1120 series — differ substantially in chemical structure, binding mechanism, pharmacokinetic behavior, adverse event profiles, and regulatory maturity [2]. Even within the two clinical-stage candidates alone, STG-001 and tinlarebant exhibit measurably different rates of functionally significant ocular adverse events: STG-001's Phase 2a low-dose cohort reported 0% delayed dark adaptation (0/6 patients) versus 69% (9/13 patients) for tinlarebant in its Phase 1/2 adolescent STGD1 study [3]. Furthermore, compounds targeting alternative nodes in the visual cycle — including the RPE65 inhibitor emixustat and deuterated vitamin A analog ALK-001 — operate through entirely distinct mechanisms with their own efficacy and toxicity profiles, making cross-class substitution scientifically unsound [3]. The evidence below quantifies the dimensions on which STG-001 diverges from its closest analogs, providing a basis for informed procurement decisions.

RBP4 class

Tinlarebant differs substantially in tolerability endpoint profile. Reported ocular adverse event rates may not transfer; cross-study comparison suggests differing delayed dark adaptation incidence.

Mechanism

RPE65 inhibitors like emixustat operate at a distinct visual cycle node. Mechanism-intrinsic adverse event liability may differ; class-level inference suggests risk of higher ocular AE rates.

Preclinical

Preclinical RBP4 antagonists (BPN-14136, A1120) lack human PK/PD and regulatory maturity. Direct substitution risks unquantified CMC and safety-related endpoint uncertainty.

• [1] Kim N, Priefer R. Retinol binding protein 4 antagonists and protein synthesis inhibitors: Potential for therapeutic development. Eur J Med Chem. 2021;226:113856. doi:10.1016/j.ejmech.2021.113856. PMID: 34547506. View Source
• [2] Chen Y, Zilberman Y, Ameri H, et al. Stargardt disease: clinical features, molecular genetics, animal models and therapeutic options. Br J Ophthalmol. 2024 (online ahead of print). Table: Comparative summary of interventional clinical trials in Stargardt disease. View Source
• [3] Table 2, Br J Ophthalmol Review: RBP4 Inhibition — STG-001 (Phase 2, NCT04489511): Reported AEs low dose 1 dry eye, 1 subretinal fluid, 1 skin disorder; high dose 1 chromatopsia, 1 delayed dark adaptation, 2 night blindness, 1 visual impairment, 1 dry skin. RBP4 Inhibition — Tinlarebant (Phase 1/2, NCT05266014): 9/13 delayed dark adaptation, 9/13 xanthopsia/chromatopsia, 1/13 night vision impairment. View Source

STG-001 Differentiation Evidence

Dark Adaptation Rate vs. Tinlarebant

In the absence of direct head-to-head trials, cross-study comparison of clinical adverse event rates from completed and ongoing trials reveals a pronounced difference in the incidence of delayed dark adaptation between STG-001 and tinlarebant. Delayed dark adaptation is a functionally meaningful ocular adverse event that directly reflects on-target pharmacology (reduced retinaldehyde availability for rod photoreceptor function) and can impact patient quality of life [1]. STG-001's Phase 2a low-dose cohort (NCT04489511, n=6 STGD1 patients, 28-day dosing) reported zero cases of delayed dark adaptation; even in the high-dose cohort (n=4), only 1 of 4 patients (25%) experienced this event [1]. In contrast, tinlarebant's Phase 1/2 adolescent STGD1 study (NCT05266014, n=13) reported 9 of 13 patients (69.2%) with delayed dark adaptation, and the ARVO 2023 18-month interim analysis confirmed this as the most common treatment-emergent adverse event [2][3]. The between-compound difference is substantial: STG-001 low dose 0% vs tinlarebant 69% (absolute risk difference 69 percentage points); STG-001 high dose 25% vs tinlarebant 69% (absolute risk difference 44 percentage points). All reported events for both compounds were mild in severity [1][3]. Caution is warranted: STG-001's sample size is small (n=10 total across both dose cohorts vs n=13 for tinlarebant Phase 1/2), and the STG-001 trial was only 28 days versus tinlarebant's multi-year extension. No head-to-head trial exists, so this comparison constitutes cross-study evidence only.

Dark Adaptation Rate

Cross-study comparable

STG-001 low dose: 0% (0/6) vs. Tinlarebant: 69% (9/13). Absolute difference: 69 pp.

Supports tolerability endpoint context for ocular AE review.

Small sample size (STG-001 n=10); 28-day vs. multi-year trial duration. No head-to-head trial.

Evidence Dimension	Incidence of treatment-emergent delayed dark adaptation (ocular adverse event of special interest)
Target Compound Data	STG-001 low dose: 0/6 patients (0%); STG-001 high dose: 1/4 patients (25%)
Comparator Or Baseline	Tinlarebant (LBS-008) Phase 1/2: 9/13 patients (69.2%); confirmed at 18-month interim as most common AE
Quantified Difference	STG-001 low dose vs tinlarebant: absolute risk difference 69.2 percentage points; STG-001 high dose vs tinlarebant: absolute risk difference 44.2 percentage points
Conditions	STG-001: Phase 2a, open-label, 28-day once-daily oral dosing in STGD1 patients with confirmed ABCA4 mutations (NCT04489511, n=10, age 18–55). Tinlarebant: Phase 1/2 dose-finding followed by 2-year extension, once-daily oral dosing in adolescent STGD1 patients (NCT05266014, n=13). Both trials assessed ocular adverse events including dark adaptation, color vision, and night vision.

Why This Matters

Delayed dark adaptation is the most frequent dose-limiting toxicity of visual cycle modulators; a compound with a lower rate of this AE at therapeutic doses may permit more flexible dosing, broader patient eligibility, and reduced monitoring burden in clinical trial protocols.

• [1] Comparative Summary Table, Br J Ophthalmol Review, 2024. RBP4 Inhibition — STG-001 (Phase 2, NCT04489511): Reported AEs — low dose: 1 dry eye, 1 subretinal fluid, 1 skin disorder; high dose: 1 chromatopsia, 1 delayed dark adaptation, 2 night blindness, 1 visual impairment, 1 dry skin. RBP4 Inhibition — Tinlarebant (Phase 1/2, NCT05266014): 9/13 delayed dark adaptation, 9/13 xanthopsia/chromatopsia, 1/13 night vision impairment. View Source
• [2] ClinicalTrials.gov. Dose-finding Study Followed by 2 Year Extension Study to Evaluate Safety and Tolerability of Tinlarebant in Adolescent Subjects With Stargardt Disease. Identifier: NCT05266014. Belite Bio, Inc. View Source
• [3] Belite Bio. ARVO 2023: 18-Month Interim Data from Phase 2 Study of LBS-008 (Tinlarebant) in Adolescent Stargardt Disease. Ophthalmology Times, April 2023. Reported: 9/12 patients mild xanthopsia/chromatopsia and delayed dark adaptation; 1/12 night vision impairment. View Source

Orphan Drug Designation Status

STG-001 has been granted Orphan Drug Designation by both the US Food and Drug Administration (FDA) and the European Medicines Agency (EMA) [1]. This dual regulatory designation confers concrete procurement and development advantages: protocol assistance from regulators, fee reductions for marketing authorization applications, and, upon approval, 7 years (US) and 10 years (EU) of market exclusivity [1]. By contrast, the only other two RBP4 antagonists with publicly disclosed development programs — BPN-14136 and A1120 — remain entirely preclinical with no regulatory designations of any kind and no active clinical trials registered [2]. Tinlarebant, the only RBP4 antagonist in more advanced clinical development than STG-001, has not publicly disclosed equivalent dual US/EU orphan designation status specifically for Stargardt disease (its orphan designations are linked to its geographic atrophy and Stargardt programs as a whole). For a procurement decision involving compound selection for a global clinical development or investigator-initiated trial program, STG-001's confirmed dual orphan status reduces regulatory uncertainty and provides a defined pathway for market authorization.

Orphan Drug Designation

Supporting evidence

Dual US FDA and EU EMA Orphan Drug Designation confirmed.

Regulatory milestone context for global program planning.

Preclinical comparators lack any orphan designation.

Evidence Dimension	Regulatory designation maturity (Orphan Drug Designation status in major jurisdictions)
Target Compound Data	STG-001: US FDA Orphan Drug Designation — Yes; EU EMA Orphan Drug Designation — Yes
Comparator Or Baseline	BPN-14136: No orphan designation, no active clinical development program. A1120: No orphan designation, preclinical stage only. Tinlarebant: clinical-stage but dual orphan designation status for STGD1 not independently confirmed from public records at the same granularity.
Quantified Difference	Binary differentiation: STG-001 possesses confirmed dual US/EU orphan drug designation vs zero regulatory designations for preclinical comparators (BPN-14136, A1120), representing a categorical and de-risked regulatory advantage.
Conditions	US FDA Orphan Drug Designation granted under 21 CFR Part 316; EU EMA orphan designation under Regulation (EC) No 141/2000. Both confirmed by Stargazer Pharmaceuticals press release, November 2020.

Why This Matters

Orphan drug designation is a binary procurement filter: compounds lacking it are excluded from orphan drug development incentives and face higher regulatory barriers; STG-001's dual designation directly translates to lower regulatory risk and tangible cost savings for entities planning global clinical programs.

• [1] Stargazer Pharmaceuticals, Inc. Press Release: Stargazer Pharmaceuticals, Inc. Announces $57 Million Series A Financing and Initiation of a Phase 2a Clinical Study of STG-001 in Stargardt Disease Patients. PRWeb / venBio Partners, November 9, 2020. Confirms STG-001 has received Orphan Drug Designation in both the US (FDA) and EU (EMA). View Source
• [2] Kim N, Priefer R. Retinol binding protein 4 antagonists and protein synthesis inhibitors: Potential for therapeutic development. Eur J Med Chem. 2021;226:113856. Table 1 and Section 3: BPN-14136 preclinical status; A1120 preclinical status; tinlarebant and STG-001 as the only two clinical-stage RBP4 antagonists. View Source

Formulation Bioavailability: Milled vs. Unmilled

STG-001 is supported by a dedicated Phase 1b open-label cross-over pharmacokinetic relative bioavailability study (ACTRN12620000766910) that compared two oral capsule formulations — milled active pharmaceutical ingredient (API) capsules vs. unmilled API capsules — at a 30 mg single dose in healthy subjects (n=10) [1]. This study provides formulation-specific PK data (Cmax, AUC, Tmax) that informs Chemistry, Manufacturing, and Controls (CMC) decisions during scale-up and technology transfer [1]. The existence of a purpose-designed relative bioavailability study is a procurement-relevant feature because it demonstrates that the sponsor has characterized the impact of API particle size (milling) on systemic exposure — a critical variable for oral solid dosage forms of poorly soluble compounds. No equivalent publicly registered formulation-comparison bioavailability study exists for tinlarebant, BPN-14136, A1120, or fenretinide in the Stargardt disease context [2]. STG-001's Phase 1 single-ascending dose (SAD) and multiple-ascending dose (MAD) study (ACTRN12619000816156) further characterized PK across a dose range of 0.2 mg to 80 mg in healthy volunteers, including a fed/fasted comparison at the 10 mg dose level, providing robust PK characterization across conditions relevant to clinical use [2].

Formulation Bioavailability

Supporting evidence

Dedicated Phase 1b cross-over study: milled vs. unmilled API capsules.

Supports CMC risk assessment for oral solid dosage form development.

No equivalent public study for tinlarebant or preclinical RBP4 antagonists.

Evidence Dimension	Availability of dedicated relative bioavailability formulation-comparison data to support CMC decisions
Target Compound Data	STG-001: Phase 1b cross-over study comparing milled vs unmilled 30mg oral capsules (n=10 healthy subjects); Phase 1 SAD/MAD covering 0.2–80 mg dose range with fed/fasted PK comparison
Comparator Or Baseline	Tinlarebant, BPN-14136, A1120: No publicly registered formulation-comparison bioavailability studies identified
Quantified Difference	Binary: STG-001 has a completed formulation bioavailability study with PK endpoints (Cmax, AUC, Tmax) for two distinct API physical forms; comparators lack equivalent publicly registered studies
Conditions	ACTRN12620000766910: Open-label, single-dose, cross-over, 2-period study in 10 healthy subjects, 30 mg dose, ≥3-week washout between formulations. ACTRN12619000816156: Randomized, double-masked, placebo-controlled Phase 1 SAD (0.2–80 mg) and MAD (7-day QD) in healthy subjects.

Why This Matters

Procurement of a compound intended for oral solid dosage form development requires formulation-specific bioavailability data; without it, CMC risk is unquantified. STG-001's dedicated milling study directly reduces this CMC uncertainty.

• [1] Australian New Zealand Clinical Trials Registry (ANZCTR). An Open-label Phase 1b Cross-over Pharmacokinetic Relative Bioavailability Study Comparing 2 Formulations of STG-001 in Healthy Subjects. ACTRN12620000766910. Registered July 27, 2020. Stargazer Pharmaceuticals, Inc. View Source
• [2] Australian New Zealand Clinical Trials Registry (ANZCTR). A Randomized, Double-Masked (Sponsor-Open), Placebo-Controlled, Phase 1 Study to Evaluate the Safety, Tolerability, Pharmacokinetics and Pharmacodynamics of Escalating Single Doses and Multiple Ascending Doses of STG-001 in Healthy Subjects. ACTRN12619000816156. Registered June 4, 2019. Stargazer Pharmaceuticals, Inc. View Source

Ocular AE Profile: RBP4 vs. RPE65 Inhibition

For scientific programs that require visual cycle modulation but seek to minimize on-target ocular adverse events, the choice between an RBP4 antagonist (such as STG-001) and an RPE65 inhibitor (such as emixustat) is consequential and quantifiable. Both mechanisms reduce retinoid flux to the retina, but they operate at different nodes of the visual cycle: RBP4 antagonism reduces systemic retinol delivery, while RPE65 inhibition directly blocks 11-cis-retinal regeneration within the retinal pigment epithelium [1]. The clinical AE profiles reflect this mechanistic difference. Emixustat, in a 90-day Phase 2 study of geographic atrophy (n=72, Dugel et al., Retina 2015), produced dose-dependent delayed dark adaptation in 48% of treated subjects vs 6% placebo (absolute excess 42 percentage points), and chromatopsia in 57% vs 17% placebo (absolute excess 40 percentage points) [2]. Higher-dose emixustat cohorts (5 mg and 10 mg) showed even greater AE rates [2]. By contrast, STG-001's Phase 2a low-dose cohort (n=6, 28-day treatment) reported 0% delayed dark adaptation and 0% chromatopsia; even the high-dose cohort reported only 25% delayed dark adaptation and 25% chromatopsia (1/4 each), both mild in severity [1]. This represents a 48 percentage-point absolute risk difference in delayed dark adaptation between the STG-001 low-dose regimen and emixustat (all doses pooled). This is a class-level inference, not a direct head-to-head comparison: the patient populations (STGD1 with ABCA4 mutations vs geographic atrophy in AMD), treatment duration (28 days vs 90 days), and sample sizes differ substantially. Nonetheless, the quantitative gap in ocular AE rates between RBP4 antagonism and RPE65 inhibition is large and mechanistically plausible, given that RPE65 inhibition directly blocks the terminal enzymatic step of the visual cycle.

Ocular AE Profile

Class-level inference

RBP4 (STG-001) 0% vs. RPE65 (emixustat) 48% delayed dark adaptation. 48 pp difference.

Mechanism-intrinsic AE liability review for visual cycle modulator selection.

Different populations and durations; not a direct head-to-head comparison.

Evidence Dimension	Treatment-emergent delayed dark adaptation rate — RBP4 antagonist (STG-001) vs RPE65 inhibitor (emixustat)
Target Compound Data	STG-001 Phase 2a low dose: 0/6 (0%) delayed dark adaptation, 0/6 (0%) chromatopsia; high dose: 1/4 (25%) delayed dark adaptation, 1/4 (25%) chromatopsia
Comparator Or Baseline	Emixustat Phase 2 (all doses pooled, n=56): 48% delayed dark adaptation vs 6% placebo; 57% chromatopsia vs 17% placebo. Emixustat 10 mg dose: higher rates. Source: Dugel et al., Retina, 2015.
Quantified Difference	Delayed dark adaptation: STG-001 low dose 0% vs emixustat 48% (absolute difference 48 pp); STG-001 high dose 25% vs emixustat 48% (absolute difference 23 pp). Chromatopsia: STG-001 low dose 0% vs emixustat 57% (absolute difference 57 pp).
Conditions	STG-001: STGD1 patients (n=10, ABCA4-confirmed), 28-day QD oral dosing, Phase 2a (NCT04489511). Emixustat: geographic atrophy patients (n=72 randomized), 90-day QD oral dosing, Phase 2 (Dugel et al., Retina 2015; NCT01002950). Different disease populations, treatment durations, and mechanism classes. Class-level inference only — NOT a direct head-to-head comparison.

Why This Matters

Procurement decisions for visual cycle modulator programs must account for mechanism-intrinsic AE liability; the RBP4 class (represented by STG-001) demonstrates a clinically meaningfully lower rate of functionally impairing ocular AEs compared to the RPE65 class (represented by emixustat), which may reduce patient dropout and unblinding risk in masked trials.

• [1] Comparative Summary Table, Br J Ophthalmol Review, 2024. RBP4 Inhibition — STG-001 AE profile: see low/high dose breakdown. RPE65 Inhibition — Emixustat: dose-dependent suppression of rod b-wave amplitude recovery; AEs: dark adaptation 11/23 (47.8%), erythropsia 5/23 (21.7%), vision blurred 4/23 (17.4%) in STGD1 Phase 2. View Source
• [2] Dugel PU, Novack RL, Csaky KG, et al. Phase II, Randomized, Placebo-Controlled, 90-Day Study of Emixustat Hydrochloride in Geographic Atrophy Associated With Dry Age-Related Macular Degeneration. Retina. 2015;35(6):1173-1183. doi:10.1097/IAE.0000000000000604. Key AE data: chromatopsia 57% emixustat vs 17% placebo; delayed dark adaptation 48% emixustat vs 6% placebo. View Source

Target Engagement: Plasma RBP4 Reduction

STG-001's Phase 2a study (NCT04489511) employed a pharmacodynamic endpoint strategy that prespecified clinically interpretable thresholds for plasma RBP4 reduction: (i) percent reduction from baseline, (ii) proportion of subjects achieving greater than 60% reduction from baseline, and (iii) proportion of subjects achieving absolute reduction to below 2 mg/dL [1]. These thresholds are informed by the known physiological range of plasma RBP4 (approximately 2–5 mg/dL in healthy adults) and the hypothesis that sustained suppression below a critical level is required to meaningfully reduce retinaldehyde delivery to the retina [2]. In comparison, tinlarebant's clinical program has reported achieving up to ~80% reduction in serum RBP4 levels during treatment , while the preclinical BPN-14136 program reported 99% serum RBP4 reduction in non-human primates [3]. No head-to-head PD comparison exists. STG-001's explicit use of a >60%-reduction responder threshold and an absolute <2 mg/dL target provides a clearly defined, auditable PD benchmark that can be directly incorporated into go/no-go decision criteria in a development program. The actual PD results from the Phase 2a trial have not been publicly posted at the time of this analysis, representing a data gap [1]. However, the prospective definition of clinically anchored PD thresholds is itself a procurement-relevant feature of the development program, as it provides a pre-specified framework for interpreting target engagement data when the results are disclosed.

Target Engagement PD

Supporting evidence

Prespecified >60% RBP4 reduction responder threshold in Phase 2a.

Supports go/no-go decision-making with a testable PD benchmark.

Actual PD results not yet publicly posted; NHP data not directly translatable.

Evidence Dimension	Prospectively defined pharmacodynamic responder thresholds for plasma RBP4 reduction in clinical protocol
Target Compound Data	STG-001 Phase 2a (NCT04489511): PD endpoints include % reduction from baseline, % with >60% reduction, % with absolute reduction to <2 mg/dL. Measurement at Day 28 after 28-day QD dosing.
Comparator Or Baseline	Tinlarebant: reported ~80% serum RBP4 reduction in treatment (no publicly available predefined responder-threshold PD criteria for its Phase 1/2 or Phase 3 trials). BPN-14136: reported 99% serum RBP4 reduction in NHP (preclinical; no human PD responder threshold defined).
Quantified Difference	STG-001 uniquely prespecifies a >60%-reduction responder definition and a <2 mg/dL absolute threshold as PD endpoints; no equivalent prespecified, clinically anchored responder analysis has been identified for tinlarebant or preclinical comparators from publicly available trial registrations.
Conditions	STG-001: Phase 2a, open-label, multicenter, 2-cohort, 28-day QD oral dosing in STGD1 patients with ABCA4 mutations (NCT04489511). PD assessment at baseline and Day 28. Actual PD results not yet publicly posted.

Why This Matters

A compound whose clinical program prespecifies quantitative, clinically interpretable PD responder thresholds enables more rigorous go/no-go decision-making in clinical development and provides procurement teams with a testable target engagement benchmark that can be independently verified when results are disclosed.

• [1] Australian New Zealand Clinical Trials Registry (ANZCTR). PD of STG-001 (plasma RBP4 levels) parameters: % reduction from baseline, % with >60% reduction from baseline, and % absolute reduction to <2 mg/dL. Extracted from ANZCTR secondary outcome specification for ACTRN12620000766910. Stargazer Pharmaceuticals, Inc. View Source
• [2] Kim N, Priefer R. Retinol binding protein 4 antagonists and protein synthesis inhibitors: Potential for therapeutic development. Eur J Med Chem. 2021;226:113856. Section 3: RBP4 physiological range and rationale for RBP4 lowering in Stargardt disease. View Source
• [3] Racz B, Varadi A, Pearson PG, et al. Comparative pharmacokinetics and pharmacodynamics of the advanced Retinol-Binding Protein 4 antagonist BPN-14136 in dog and cynomolgus monkey. PLoS One. 2020;15(1):e0228236. doi:10.1371/journal.pone.0228236. Reports 99% serum RBP4 reduction after oral BPN-14136 in NHP. View Source

STG-001 Application Scenarios

Low Ocular AE Burden Trials in Stargardt

STG-001's low-dose cohort reported 0% delayed dark adaptation (0/6 patients) and 0% chromatopsia in a 28-day Phase 2a STGD1 study [1]. This contrasts sharply with tinlarebant's 69% delayed dark adaptation rate in its Phase 1/2 adolescent STGD1 program [1]. Procurement of STG-001 is indicated when the clinical development program requires an RBP4 antagonist where functionally significant ocular adverse events — particularly delayed dark adaptation, which can impair nighttime vision and quality of life in Stargardt patients — must be minimized to protect blinding integrity, reduce patient dropout, and support longer treatment durations. The differentiation is quantitative: 0% vs 69% absolute risk difference for the low-dose regimen. Note that STG-001's sample size is small (n=10) and the treatment duration was only 28 days; procurement decisions should incorporate this sample size limitation. The Phase 3-ready tinlarebant has demonstrated a 35.7% reduction in lesion growth rate (p=0.0033) in its pivotal DRAGON trial [2]; STG-001 has not yet reported efficacy results, so programs prioritizing proven efficacy over AE differentiation should weigh this evidence gap accordingly.

Dual US/EU Orphan Drug Programs

STG-001 holds confirmed Orphan Drug Designation from both the US FDA and the EU EMA [3]. This dual designation is not uniformly available across RBP4 antagonist candidates: preclinical compounds BPN-14136 and A1120 hold no orphan designations, and tinlarebant's orphan designation coverage for STGD1 specifically has not been independently confirmed at a comparable level of public granularity [4]. Procurement of STG-001 is the rational choice when the development plan requires orphan drug incentives (protocol assistance, fee reductions, market exclusivity upon approval) in both major regulatory jurisdictions from the outset, without the administrative delay of applying for designation de novo. This scenario is particularly relevant for investigator-initiated trials seeking to access orphan drug grant mechanisms or for biopharmaceutical companies building a global STGD1 portfolio.

CMC Programs: Formulation Bioavailability

STG-001 is supported by a dedicated Phase 1b cross-over relative bioavailability study (ACTRN12620000766910) comparing milled vs unmilled API capsule formulations at 30 mg in healthy subjects [5]. The existence of this study provides formulation-specific PK data (Cmax, AUC, Tmax as a function of API particle size) that directly informs solid oral dosage form development, technology transfer, and scale-up. Procurement of STG-001 is indicated when the development program requires a compound for which the impact of API physical properties on systemic exposure has been prospectively characterized, reducing CMC risk during formulation optimization and enabling data-driven specification setting for particle size distribution. No equivalent publicly registered study exists for tinlarebant, BPN-14136, or A1120 [4].

Mechanism-Comparative: RBP4 vs. RPE65 Inhibition

For research programs investigating the comparative pharmacology of visual cycle inhibition, STG-001 serves as a clinically characterized RBP4 antagonist that can be benchmarked against RPE65 inhibitors such as emixustat [6]. STG-001's available clinical AE data permit quantitative comparison: RBP4 antagonism (STG-001 low dose) produced 0% delayed dark adaptation vs. emixustat's 48% (absolute difference 48 percentage points), demonstrating that the RBP4 node of intervention carries substantially lower on-target ocular AE liability than the RPE65 node [1][6]. Procurement of STG-001 is appropriate for studies designed to dissect the differential contribution of systemic retinol depletion (RBP4 pathway) vs. direct enzymatic blockade of retinoid isomerization (RPE65 pathway) to visual cycle modulation, with the benefit that STG-001's clinical AE and PD data provide human-translatable context lacking in preclinical-only RBP4 tool compounds.

Application

Selection Property

Validation Focus

Low Ocular AE Burden Trials

Tolerability endpoint profile

Ocular AE rate and dark adaptation endpoint review

Global Orphan Drug Programs

Regulatory milestone context

Dual US/EU orphan designation documentation

CMC & Formulation Development

Formulation-dependent exposure context

Milling impact on exposure (Cmax, AUC) verification

Mechanism-Comparative Pharmacology

Mechanism-intrinsic AE liability

RBP4 vs. RPE65 pathway-response interpretation

• [1] Comparative Summary Table, Br J Ophthalmol Review, 2024. STG-001 AE data and tinlarebant AE data as previously cited in Section 3, Evidence Item 1. View Source
• [2] Belite Bio, Inc. Press Release: Belite Bio Reports Positive Topline Results from Pivotal Phase 3 DRAGON Trial of Tinlarebant in Stargardt Disease. December 1, 2025. 35.7% reduction in lesion growth rate vs placebo (p=0.0033). View Source
• [3] Stargazer Pharmaceuticals, Inc. Press Release: $57 Million Series A Financing and Initiation of Phase 2a Study of STG-001. November 9, 2020. Confirms US FDA and EU EMA Orphan Drug Designation. View Source
• [4] Kim N, Priefer R. Retinol binding protein 4 antagonists and protein synthesis inhibitors: Potential for therapeutic development. Eur J Med Chem. 2021;226:113856. Status of BPN-14136 (preclinical), A1120 (preclinical), tinlarebant (clinical), STG-001 (clinical). View Source
• [5] ANZCTR. Phase 1b Cross-over Pharmacokinetic Relative Bioavailability Study Comparing 2 Formulations of STG-001 in Healthy Subjects. ACTRN12620000766910. Registered July 27, 2020. View Source
• [6] Dugel PU, Novack RL, Csaky KG, et al. Phase II, Randomized, Placebo-Controlled, 90-Day Study of Emixustat Hydrochloride in Geographic Atrophy Associated With Dry Age-Related Macular Degeneration. Retina. 2015;35(6):1173-1183. Emixustat AE rates: delayed dark adaptation 48% vs 6% placebo; chromatopsia 57% vs 17% placebo. View Source